2-(9-fluoro-2-methyl-4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-(9-fluoro-2-methyl-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H18FN3O3S/c1-12-24-19-18-15(22)7-4-8-16(18)29-20(19)21(27)25(12)11-17(26)23-10-13-5-3-6-14(9-13)28-2/h3-9H,10-11H2,1-2H3,(H,23,26)
• InChI Key: USRAZSVJHYFHKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)N1CC(=O)NCC3=CC(=CC=C3)OC)SC4=CC=CC(=C42)F
• Molecular Formula: C21H18FN3O3S
• Molecular Weight: 411.5 g/mol

Description

BTBT, with two benzene rings as the outermost rings, is referred to as diacene-fused ladder-type pi-conjugated thienothiophenes. Derivatives based on BTBT core have been extensively studied due to their tremendous application prospects in organic field-effect transistors (OFETs) and organic optoelectronic devices.

Synthesis Analysis

Two environmentally and thermally stable BTBT derivatives, BOP-BTBT and DBOP-BTBT, are successfully synthesized and analyzed as active layers in organic thin film transistors. The effects of methoxy on BTBT based OTFT materials are reported for the first time.

Molecular Structure Analysis

The review mainly focuses on the crystal and electronic structures of BTBT derivatives.

Chemical Reactions Analysis

The experimental results show an excellent optimization influence of methoxy group on the OTFT performance.

Physical And Chemical Properties Analysis

The soluble and thermal properties of BTBT derivatives are also discussed in the review. The experimental results show an improved hole transport mobility up to 0.63 cm^2 V^−1 s^−1 (BOP-BTBT) and 3.57 cm^2 V^−1 s^−1 (DBOP-BTBT).

Scientific Research Applications

Organic Semiconductors and Supramolecular Hydrogels

• The compound contains a 1benzothieno3,2-b.
• .

Optical Properties and Crystalline State

• Researchers have measured the optical gap of both the parent compound 1.

IUPAC Naming and Substituted Benzene Derivatives

• In this case, the numbering starts from the carbon at the 4th position, resulting in the name “2-(9-fluoro-2-methyl-4-oxo1.

Mechanism of Action

BTBT derivatives show excellent OTFT performance because of the strong intermolecular interactions between sulfur atoms and large electron cloud overlap between OSC molecules.

Future Directions

In order to further advance the development of organic electronics, new materials are constantly being synthesized and new methods are constantly evolving. The insight into BTBT-based molecules will accelerate their potential application and provide important reference value for the development toward commercialized and industrialized organic semiconducting products.